Cas no 873010-69-6 (N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-fluorobenzene-1-sulfonamide)

• Product Name: N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-fluorobenzene-1-sulfonamide
• CAS No: 873010-69-6
• MF: C₂₀H₂₁FN₂O₄S₂
• MW: 436.520146131516
• CID: 5509572
• Update Time: 2025-05-30

N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-5-thiazolyl]ethyl]-2-fluoro-
• N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-fluorobenzene-1-sulfonamide

• Inchi： 1S/C20H21FN2O4S2/c1-13-18(10-11-22-29(24,25)19-7-5-4-6-15(19)21)28-20(23-13)14-8-9-16(26-2)17(12-14)27-3/h4-9,12,22H,10-11H2,1-3H3
• InChI Key： ZWLVKHHDZUPIDW-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(OC)C(OC)=C3)=NC=2C)(=O)=O)=CC=CC=C1F

Additional information on N-{2-2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}-2-fluorobenzene-1-sulfonamide

N-{2-[2-(3,4-Dimethoxyphenyl)-4-Methyl-1,3-Thiazol-5-Yl]Ethyl}-2-Fluorobenzene-1-Sulfonamide (CAS No. 873010-69-6)

The compound N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-fluorobenzene-1-sulfonamide, identified by the CAS registry number 873010-69-6, is a highly specialized organic compound with a complex structure. This molecule belongs to the class of sulfonamides and features a thiazole ring system, which is a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms. The presence of the thiazole ring, along with the sulfonamide group and various substituents, contributes to its unique chemical properties and potential applications in pharmaceuticals and materials science.

Recent studies have highlighted the significance of thiazole-containing compounds in drug discovery due to their ability to interact with various biological targets. The thiazole ring in this compound is substituted with a methyl group at position 4 and a 3,4-dimethoxyphenyl group at position 2. The methoxy groups on the phenyl ring are known to enhance the molecule's lipophilicity and stability, which are crucial for drug bioavailability. Additionally, the sulfonamide group attached to the benzene ring at position 1 introduces hydrogen bonding capabilities, further enhancing the molecule's potential for bioactivity.

The fluorine atom at position 2 of the benzene ring adds an electron-withdrawing effect, which can influence the electronic properties of the molecule. This fluorine substitution is a common feature in pharmaceutical compounds, as it can improve metabolic stability and enhance receptor binding affinity. The combination of these functional groups makes this compound a promising candidate for research in areas such as anti-inflammatory agents, antiviral drugs, and anticancer therapies.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the thiazole core through condensation reactions involving appropriate sulfur and nitrogen sources. Subsequent steps involve nucleophilic substitutions or coupling reactions to introduce the sulfonamide group and other substituents. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed to optimize reaction yields and purity.

In terms of applications, this compound has shown potential in modulating enzyme activity and receptor binding. For instance, its ability to inhibit certain kinases or proteases makes it a valuable tool in drug development pipelines. Recent research has also explored its role in targeting specific pathways involved in neurodegenerative diseases and inflammatory conditions.

The structural complexity of this compound necessitates thorough characterization using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular conformation, solubility properties, and stability under different conditions.

In conclusion, N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-2-fluorobenzene-1-sulfonamide (CAS No. 873010-69-6) represents a sophisticated example of how heterocyclic compounds can be engineered to possess desirable pharmacological properties. Its intricate structure and functional groups make it an intriguing subject for both fundamental research and applied development in the chemical sciences.